![molecular formula C19H15N3OS B263265 1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline](/img/structure/B263265.png)
1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline
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Overview
Description
1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps. The mechanism of action of this compound is not fully understood, but it is believed to have biochemical and physiological effects that make it useful for research purposes.
Scientific Research Applications
1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline has potential applications in various scientific research fields. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antibacterial and antifungal properties and has shown potential in treating various infections. Additionally, this compound has been studied for its antioxidant properties and has shown potential in preventing oxidative stress-related diseases.
Mechanism of Action
The mechanism of action of 1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It has also been shown to inhibit the activity of protein kinase C, a signaling pathway that is involved in various cellular processes, including cell growth and differentiation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes. Additionally, this compound has been shown to have antioxidant properties, which can help prevent oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline in lab experiments is its potential applications in various scientific research fields. It has shown promising results in inhibiting the growth of cancer cells, treating infections, and preventing oxidative stress-related diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline. One direction is to further study its anticancer properties and determine its potential use in cancer therapy. Another direction is to study its antibacterial and antifungal properties and develop new treatments for infections. Additionally, further research can be done to understand the mechanism of action of this compound and design experiments to study its effects more effectively.
Synthesis Methods
The synthesis of 1-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)isoquinoline involves several steps. The first step is the synthesis of 5-(4-Methylphenyl)-1,3,4-oxadiazole-2-thiol, which is achieved by reacting 4-methylbenzenesulfonyl chloride with sodium azide in the presence of triethylamine. The resulting product is then reacted with 2-bromoacetophenone in the presence of potassium carbonate to yield 2-({[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)acetophenone. Finally, this product is reacted with isoquinoline in the presence of potassium carbonate to produce this compound.
properties
Molecular Formula |
C19H15N3OS |
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Molecular Weight |
333.4 g/mol |
IUPAC Name |
2-(isoquinolin-1-ylsulfanylmethyl)-5-(4-methylphenyl)-1,3,4-oxadiazole |
InChI |
InChI=1S/C19H15N3OS/c1-13-6-8-15(9-7-13)18-22-21-17(23-18)12-24-19-16-5-3-2-4-14(16)10-11-20-19/h2-11H,12H2,1H3 |
InChI Key |
YZOQSKZLTMUEER-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)CSC3=NC=CC4=CC=CC=C43 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)CSC3=NC=CC4=CC=CC=C43 |
Origin of Product |
United States |
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